DDO-2117
Overview
Description
DDO-2117 is a potent blocker of mixed lineage leukemia 1 (MLL1)-WDR5 interaction which inhibits MLL1 complex H3K4 methyltransferase activity.
Scientific Research Applications
Distributed Denial-of-Service (DDoS) Attack Detection and Mitigation
DDO-2117 is referenced in the context of Distributed Denial-of-Service (DDoS) attack detection and mitigation, particularly in software-defined networking (SDN) environments. DDoS attacks are a significant threat to network security, and researchers are exploring SDN-based solutions to address these challenges.
DDoS Attack Detection in SDN : A comprehensive survey of SDN-based DDoS attack detection and mitigation solutions was presented, classifying solutions based on DDoS attack detection techniques and identifying requirements for effective solutions (Bawany, Shamsi, & Salah, 2017).
DDoS Defense Mechanisms : An extensive review was conducted on SDN-based DDoS defense mechanisms, exploring the potential of SDN to secure conventional networks and discussing the security implications in SDN (Swami, Dave, & Ranga, 2019).
Distributed Defense Framework : A DDoS-oriented distributed defense framework based on edge router feedbacks in autonomous systems was proposed, aimed at thwarting attack traffic at the boundary of autonomous systems near attacking sources (Bi, Tan, & Xiao, 2008).
Application-Layer DDoS Attacks : Research focused on application-layer DDoS attacks, particularly those targeting popular websites, with a scheme introduced based on document popularity to detect new DDoS attacks (Xie & Yu, 2009).
DDoS Attack Modeling and Detection : A study implemented DDoS attack simulation in a virtual lab, applying a Sequential Minimal Optimization (SMO) algorithm for data training to create a prediction model without any false alarm, indicating effectiveness in online DDoS detection (Daneshgadeh, Baykal, & Ertekin, 2017).
DDoS Attack Collaborative Detection : Collaborative detection based on information entropy was adapted for real-time DDoS detection, demonstrating the potential for improving detection capabilities (Hong-ta, 2015).
properties
Molecular Formula |
C29H34ClFN6O2 |
|---|---|
Molecular Weight |
553.08 |
IUPAC Name |
5-Amino-N-(4'-(4-aminobutanamido)-4-(4-methylpiperazin-1-yl)-[1,1'-biphenyl]-3-yl)-2-chloro-4-fluoro-3-methylbenzamide |
InChI |
InChI=1S/C29H34ClFN6O2/c1-18-27(30)22(17-23(33)28(18)31)29(39)35-24-16-20(7-10-25(24)37-14-12-36(2)13-15-37)19-5-8-21(9-6-19)34-26(38)4-3-11-32/h5-10,16-17H,3-4,11-15,32-33H2,1-2H3,(H,34,38)(H,35,39) |
InChI Key |
PVXYYWORFYROCX-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC(C2=CC=C(NC(CCCN)=O)C=C2)=CC=C1N3CCN(C)CC3)C4=CC(N)=C(F)C(C)=C4Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DDO 2117; DDO2117; DDO-2117 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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